![molecular formula C8H13BrO2 B2415419 2-Bromo-1-(oxan-4-yl)propan-1-one CAS No. 1187468-69-4](/img/structure/B2415419.png)
2-Bromo-1-(oxan-4-yl)propan-1-one
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Overview
Description
“2-Bromo-1-(oxan-4-yl)propan-1-one” is an organic compound with the molecular formula C8H13BrO2 . It is one of numerous organic compounds that are used in various life science applications . It appears as a liquid under normal conditions .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCC(C(=O)C1CCOCC1)Br
. The InChI key for this compound is YEFHYSLHOYYJJL-UHFFFAOYSA-N
. Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 221.09 . More detailed physical and chemical properties are not available in the current data.Scientific Research Applications
Chemical Structure and Interactions
The chemical compound 2,3-Dibromo-3-(2-bromophenyl)-1-(3-phenylsydnon-4-yl)propan-1-one shows an oxadiazole ring which is essentially planar and exhibits interesting molecular interactions. The compound forms [010] ribbons connected by C—H⋯O hydrogen bonds in its crystal structure, suggesting potential applications in materials science and molecular engineering (Fun et al., 2010).
Reactivity and Synthesis
o-Bromo(propa-1,2-dien-1-yl)arenes, closely related to the compound , exhibit novel reactivity under palladium catalysis, forming enamines and indoles, which are crucial intermediates in organic synthesis. The substrates for these reactions are accessible via a highly selective two-step process from 2-bromoaryl bromides (Masters et al., 2011).
Molecular Geometry and Interactions
The isostructural 1-bromo and 1-iodo derivatives of 3,5-bis(1,3-oxazolin-2-yl)benzene, akin to the compound in focus, demonstrate molecular geometries conducive to (non-classical) hydrogen bonding and parallel-displaced π–π interactions, crucial for understanding molecular assemblies and designing materials with specific properties (Stein et al., 2015).
Environmental Impact
1-Bromo-propane, a compound with a similar bromoalkyl functional group, was studied for its smog formation potential. It exhibited unusual smog formation chemistry compared to typical volatile organic compounds due to the presence of bromine, a feature relevant in understanding and mitigating environmental pollutants (Whitten et al., 2003).
Safety and Hazards
Properties
IUPAC Name |
2-bromo-1-(oxan-4-yl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13BrO2/c1-6(9)8(10)7-2-4-11-5-3-7/h6-7H,2-5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEFHYSLHOYYJJL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C1CCOCC1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13BrO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.09 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1187468-69-4 |
Source
|
Record name | 2-bromo-1-(oxan-4-yl)propan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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